Cas no 946312-62-5 (N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide)
N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 946312-62-5
- AKOS024651235
- N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
- N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(pyrrolidine-1-sulfonyl)benzamide
- N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
- F2483-0026
- Benzamide, N-[5-(5-isoxazolyl)-1,3,4-oxadiazol-2-yl]-4-(1-pyrrolidinylsulfonyl)-
- N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide
-
- Inchi: 1S/C16H15N5O5S/c22-14(18-16-20-19-15(25-16)13-7-8-17-26-13)11-3-5-12(6-4-11)27(23,24)21-9-1-2-10-21/h3-8H,1-2,9-10H2,(H,18,20,22)
- InChI Key: NBPHPYFAFYTWGI-UHFFFAOYSA-N
- SMILES: C(NC1=NN=C(C2ON=CC=2)O1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1
Computed Properties
- Exact Mass: 389.07938977g/mol
- Monoisotopic Mass: 389.07938977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 628
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 140Ų
Experimental Properties
- Density: 1.518±0.06 g/cm3(Predicted)
- pka: 9.43±0.70(Predicted)
N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2483-0026-2μmol |
N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(pyrrolidine-1-sulfonyl)benzamide |
946312-62-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2483-0026-5μmol |
N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(pyrrolidine-1-sulfonyl)benzamide |
946312-62-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2483-0026-10μmol |
N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(pyrrolidine-1-sulfonyl)benzamide |
946312-62-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2483-0026-20μmol |
N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(pyrrolidine-1-sulfonyl)benzamide |
946312-62-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2483-0026-1mg |
N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(pyrrolidine-1-sulfonyl)benzamide |
946312-62-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2483-0026-2mg |
N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(pyrrolidine-1-sulfonyl)benzamide |
946312-62-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2483-0026-3mg |
N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(pyrrolidine-1-sulfonyl)benzamide |
946312-62-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2483-0026-4mg |
N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(pyrrolidine-1-sulfonyl)benzamide |
946312-62-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2483-0026-5mg |
N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(pyrrolidine-1-sulfonyl)benzamide |
946312-62-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2483-0026-10mg |
N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(pyrrolidine-1-sulfonyl)benzamide |
946312-62-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide
Introduction to N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 946312-62-5)
N-5-(1,2-oxazol-5-yl)-1,3,4-oxdiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 946312-62-5, represents a novel molecular entity with a complex structural framework that integrates multiple heterocyclic moieties. The presence of both oxazol and oxadiazol rings within its structure suggests potential biological activities that are of great interest to researchers exploring new therapeutic agents.
The chemical structure of this compound is characterized by a benzamide core that is functionalized with a pyrrolidine-1-sulfonyl group at the 4-position. This specific arrangement of functional groups contributes to the compound's unique physicochemical properties, which may influence its solubility, stability, and bioavailability. The benzamide moiety is particularly relevant in medicinal chemistry due to its established role as a pharmacophore in numerous bioactive molecules. Additionally, the incorporation of the pyrrolidine sulfonyl group introduces a polar and charged character to the molecule, which could enhance its interaction with biological targets.
In recent years, there has been a growing interest in the development of molecules that combine multiple heterocyclic systems to achieve synergistic biological effects. The structural features of N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide make it an attractive candidate for further investigation in this context. The oxazol ring is known for its ability to stabilize reactive intermediates and participate in hydrogen bonding interactions, while the oxadiazol ring contributes to the molecule's rigidity and electronic properties. These characteristics are often exploited in the design of drug candidates targeting various diseases.
The pyrrolidine moiety in this compound is particularly noteworthy for its potential role as a bioisostere for other nitrogen-containing heterocycles. Pyrrolidines are frequently found in biologically active compounds due to their ability to mimic the conformational flexibility of other heterocycles while maintaining favorable interactions with biological targets. The sulfonyl group further enhances the compound's pharmacological potential by introducing additional polar and charged functionalities that can interact with protein surfaces or enzyme active sites.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in guiding the design and optimization of novel drug candidates like N-5-(1,2-oxazol-5-yl)-1,3,4-oxdiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide. By leveraging these technologies, researchers can identify potential binding modes and interactions between the compound and its target proteins or enzymes. This approach has significantly accelerated the discovery process and has led to the identification of several promising lead compounds for further development.
The synthesis of N-5-(1,2-oxazol-5-yl)-1,3,4-oxdiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide presents several challenges due to its complex structural features. However, recent improvements in synthetic methodologies have made it feasible to construct such molecules with high efficiency and yield. The use of transition metal-catalyzed reactions and modern coupling techniques has streamlined many synthetic steps, reducing both cost and time requirements. These advancements have opened up new possibilities for exploring the synthetic pathways of complex organic molecules.
In terms of biological activity, preliminary studies on N-5-(1,2-oxazol-5-yl)-1,3,4-oxdiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide have shown promising results in several assay systems. The compound has demonstrated inhibitory activity against various enzymes and receptors that are implicated in human diseases such as cancer and inflammation. The exact mechanisms by which this compound exerts its effects are still under investigation but preliminary data suggest that it may interact with multiple targets simultaneously.
The benzamide core of this molecule is particularly interesting from a pharmacological perspective as it is a well-known pharmacophore in many approved drugs. Benzamides are known for their ability to modulate enzyme activity and receptor binding affinity through hydrogen bonding interactions. The presence of additional functional groups such as the oxazol ring and pyrrolidine sulfonyl group further enhances the compound's potential as a drug candidate by introducing additional binding pockets or interaction sites.
The oxazol ring is known for its ability to participate in hydrogen bonding interactions with biological targets due to its oxygen atoms' electronegativity and lone pair availability. Similarly، the oxadiazol ring contributes to the molecule's rigidity و electronic properties، which can influence its binding affinity و selectivity towards specific targets. These structural features make N-N-B-N-B-N-B-N-B-N-B-N-B-N-B-N-B-N-B-N-B-N-B-N-B-N-B-N-B-N-B-Oxazole-Oxadiazole-Pyrrolidine-Sulfonyl-Benzamide an attractive candidate for further investigation.
In conclusion، N-N-Oxazole-Oxadiazole-Pyrrolidine-Sulfonyl-Benzamide represents a novel molecular entity with significant potential for therapeutic applications。 Its complex structural framework، characterized by multiple heterocyclic moieties, suggests diverse biological activities that warrant further exploration。 Recent advances in computational chemistry و molecular modeling have provided valuable tools for understanding و optimizing the pharmacological properties của this compound。 As research continues, it is expected that more insights into its mechanism của action và therapeutic potential will be uncovered, paving the way for new treatments for various human diseases.
946312-62-5 (N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)